2-butyryl-5,5-dimethyl-3-[(2-phenylethyl)amino]-2-cyclohexen-1-one

• IUPAC Name: (2E)-2-(1-hydroxybutylidene)-5,5-dimethyl-3-(2-phenylethylimino)cyclohexan-1-one
• InChI: InChI=1S/C20H27NO2/c1-4-8-17(22)19-16(13-20(2,3)14-18(19)23)21-12-11-15-9-6-5-7-10-15/h5-7,9-10,22H,4,8,11-14H2,1-3H3/b19-17+,21-16?
• InChI Key: KPMNMLHRLYSKTA-DYUCXOEKSA-N
• Canonical SMILES: CCCC(=C1C(=NCCC2=CC=CC=C2)CC(CC1=O)(C)C)O
• Isomeric SMILES: CCC/C(=C\1/C(=NCCC2=CC=CC=C2)CC(CC1=O)(C)C)/O
• Molecular Formula: C20H27NO2
• Molecular Weight: 313.4 g/mol

Description

2-Butyryl-5,5-dimethyl-3-[(2-phenylethyl)amino]-2-cyclohexen-1-one is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known by its chemical name, DMBA, and has been found to possess unique properties that make it a valuable tool for researchers in various fields.

Mechanism of Action

The exact mechanism of action of DMBA is not yet fully understood, but it is believed to act as a DNA-damaging agent, leading to the formation of mutations and the development of tumors. DMBA has also been found to induce oxidative stress and inflammation, which may contribute to its carcinogenic effects.
Biochemical and Physiological Effects:
DMBA has been found to have a number of biochemical and physiological effects on the body, including the induction of tumors, oxidative stress, and inflammation. It has also been found to affect various signaling pathways in the body, including those involved in cell proliferation and apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMBA in lab experiments is its ability to induce tumors in animal models, making it a valuable tool for researchers studying cancer. However, there are also limitations to its use, as it can be difficult to control the dose and timing of exposure, and it may not accurately reflect the effects of exposure in humans.

Future Directions

There are a number of potential future directions for research involving DMBA, including investigations into its mechanism of action, as well as studies on its potential use as a tool for cancer research and therapy. Other areas of research could include investigations into the effects of DMBA on the immune system, as well as its potential role in the development of other diseases. Overall, DMBA is a valuable tool for researchers in various fields, and its continued study is likely to yield important insights into a wide range of scientific questions.

Synthesis Methods

The synthesis of DMBA involves the reaction of 2-cyclohexen-1-one with 2-phenylethylamine and butyryl chloride. This reaction results in the formation of DMBA, which can then be purified and used for further research.

Scientific Research Applications

DMBA has been used in a variety of scientific research applications, including studies on the mechanism of action of various drugs, as well as investigations into the biochemical and physiological effects of different compounds on the body. DMBA has also been used in research related to cancer, as it has been found to induce tumors in animal models.